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Compound of Interest

Compound Name: ML143

Cat. No.: B1663227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML143 is a potent and selective, reversible, non-competitive inhibitor of the Rho family small

GTPase Cdc42. Cdc42 is a key regulator of various cellular processes, including cell

morphology, migration, polarity, and cell cycle progression. Dysregulation of Cdc42 signaling is

implicated in numerous diseases, including cancer. As a selective inhibitor, ML143 serves as a

critical tool for investigating the physiological and pathological roles of Cdc42. Accurate

preparation and proper storage of ML143 stock solutions are paramount to ensure its stability

and the reproducibility of experimental results. These application notes provide detailed

protocols for the preparation and storage of ML143 for in vitro research applications.

Product Information
Parameter Value Reference

Molecular Formula C₁₈H₂₆N₄O₃S [1]

Molecular Weight 378.49 g/mol [1]

CAS Number 2871872-79-4 [1]

Appearance Crystalline solid

Purity ≥98%
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Solubility and Storage Summary
Solvent Solubility Storage of Powder

Storage of Stock
Solution

DMSO

100 mg/mL (264.21

mM) (ultrasonication

may be required)

4°C, sealed, away

from moisture and

light

-80°C (up to 6

months); -20°C (up to

1 month)

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML143 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML143 in dimethyl

sulfoxide (DMSO).

Materials:

ML143 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate Reagents: Allow the vial of ML143 powder and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation.

Weigh ML143: Accurately weigh the desired amount of ML143 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.785 mg of ML143 (Molecular Weight = 378.49 g/mol ).
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Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the ML143 powder. To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (mL) = [Mass of ML143 (mg) / 378.49 ( g/mol )] / 10 (mmol/L)

For ease of use, the following table provides volumes for common stock solution

preparations:

Desired Stock Volume Mass of ML143 to Weigh Volume of DMSO to Add

1 mL 3.785 mg 1 mL

500 µL 1.892 mg 500 µL

200 µL 0.757 mg 200 µL

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, sonicate the solution in a water bath for

5-10 minutes until the solution is clear.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use sterile microcentrifuge tubes. The volume of the aliquots should be based on the

typical experimental needs.

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)

or at -20°C for shorter-term storage (up to 1 month).[1] Ensure the tubes are tightly sealed to

prevent solvent evaporation and contamination.

Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol describes the dilution of the ML143 stock solution to a final working concentration

for use in cell-based assays.

Materials:

10 mM ML143 stock solution in DMSO
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Pre-warmed cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ML143 stock solution at room

temperature.

Determine Final Concentration: The optimal working concentration of ML143 should be

determined experimentally for each cell line and assay. A typical starting point for Cdc42

inhibitors is in the low micromolar range.

Serial Dilution (Optional): If a range of concentrations is being tested, perform serial dilutions

of the stock solution in cell culture medium.

Final Dilution: Dilute the ML143 stock solution directly into the pre-warmed cell culture

medium to achieve the desired final concentration. For example, to prepare 1 mL of a 10 µM

working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of cell culture

medium (a 1:1000 dilution).

DMSO Concentration Control: It is critical to maintain a low final concentration of DMSO in

the cell culture to avoid solvent-induced cytotoxicity. The final DMSO concentration should

ideally not exceed 0.1%.[3] A vehicle control (cell culture medium with the same final

concentration of DMSO) should always be included in experiments.

Immediate Use: Use the freshly prepared working solution immediately for treating cells.
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Experimental Workflow for ML143 Stock and Working Solution Preparation
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Caption: Workflow for preparing ML143 stock and working solutions.
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Inhibition of Cdc42 Signaling by ML143
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Caption: ML143 inhibits Cdc42 signaling and downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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